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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzaldehyde
CAS No.: 188813-02-7
Cat. No.: B068483
Get Quote
. J

Executive Summary & Structural Logic

3-Bromo-5-fluorobenzaldehyde is a tri-substituted benzene derivative characterized by a lack
of symmetry (

point group). This asymmetry is the primary driver of its spectral complexity. Unlike its para- or
ortho- isomers, the meta-substitution pattern (1,3,5-positions) creates a unique magnetic
environment for every proton and carbon atom, eliminating chemical equivalence.

¢ Molecular Formula:

[1](21[3]

¢ Molecular Weight: 203.01 g/mol [1][3]
o Key Structural Features:
o Aldehyde (-CHO): Strong electron-withdrawing group (EWG), deshielding ortho protons.

o Bromine (-Br): Weakly deactivating, heavy atom effect (spin-orbit coupling).
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o Fluorine (-F): High electronegativity, causing significant
-coupling splitting in both
and

NMR.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the most immediate confirmation of the halogenation pattern. The
presence of bromine creates a distinct isotopic signature that serves as a primary identity
check.

Isotopic Pattern & Fragmentation

The natural abundance of bromine isotopes (

and

) is approximately 1:1 (50.69% vs 49.31%). This results in a "twin peak" molecular ion cluster.

lon Identity m/z Value Relative Intensity Description

Molecular lon (

202 100% Contains

)

Isotope Peak ( .
204 ~98% Contains

)

Fragment ( Loss of aldehydic
201 /203 Low

) proton

Fragment ( . Loss of formyl radical
173/175 High

) (29 Da)

Fragment ( Loss of Bromine;
123 Medium leaves

)
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Diagnostic Rule: If the M+2 peak is absent or significantly lower than 90% of the M+ peak, the
sample is likely contaminated with a hon-brominated impurity (e.g., 3-fluorobenzaldehyde).

Infrared Spectroscopy (IR)

IR analysis is best used to confirm the functional group integrity, specifically the aldehyde and
the halogen-carbon bonds.

Key Absorption Bands

e Carbonyl Stretch (C=0):1700-1710 cm~1. A sharp, intense peak characteristic of conjugated
aldehydes.

Aldehyde C-H Stretch:2750 & 2850 cm~1. The "Fermi doublet” is a classic identifier for the
aldehyde group, distinguishing it from ketones.

Aromatic C=C Stretch:1580 & 1475 cm~1. Skeletal vibrations of the benzene ring.

C-F Stretch:1200-1250 cm~1. A strong, broad band due to the high polarity of the Carbon-
Fluorine bond.

C-Br Stretch:600-700 cm~1. Found in the fingerprint region.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for structural elucidation. The presence of Fluorine-19 (spin 1/2)
introduces heteronuclear coupling (

and

), which splits proton and carbon signals into doublets.

Experimental Protocol: Sample Preparation

e Solvent: Deuterated Chloroform (

) is the standard solvent.

e Concentration: 10-15 mg of sample in 0.6 mL solvent for
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; 30-50 mg for

o Reference: TMS (0.00 ppm) or residual

(7.26 ppm for

, 77.16 ppm for

)

H NMR Data (400 MHz, CDCI )

The molecule has three aromatic protons (H2, H4, H6) and one aldehyde proton.

Shift ( Coupling
Proton !
Positi Multiplicity Constants ( Interpretation
osition
ppm) )
Deshielded by
-CHO 9.95 Singlet (s) - anisotropy of
C=0.
Most deshielded
H2 (btwn ) aromatic H due
7.92 Singlet (br s) Hz
Br/CHO) to ortho-CHO
and ortho-Br.
Large coupling to
H6 (btwn F/CHO) 7.65 Doublet (d) Hz tho-Fluori
ortho-Fluorine.
Shielded relative
to H2/H®6;
H4 (btwn Br/F) 7.50 Doublet (d) Hz

dominated by F

coupling.

Note on Coupling: H2 appears as a singlet or a narrow triplet because it is para to the Fluorine
(negligible
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) and only has weak meta coupling (

) to H4 and H6. H4 and H6 are both ortho to Fluorine, resulting in distinct doublets.

C NMR Data (100 MHz, CDCI )

Carbon signals are split by

. The magnitude of the coupling constant (

) indicates the distance from the fluorine atom.

C-F (C5): ~163 ppm (Doublet,

Hz).

e C=0 (C7): ~190 ppm (Singlet or weak doublet).

e C-Br (C3): ~123 ppm (Doublet,
Hz).

e Aromatic CH (C2, C4, C6):

o C4 (Ortho to F): ~120 ppm (Doublet,
Hz).

o C6 (Ortho to F): ~115 ppm (Doublet,
Hz).

o C2 (Parato F): ~130 ppm (Doublet,
Hz).

Structural Validation Workflow (Graphviz)

The following diagram illustrates the logical decision tree for validating 3-Bromo-5-
fluorobenzaldehyde against common synthesis byproducts (isomers).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b068483/docs?utm_src=pdf-body#technical-guide-spectral-analysis-of-3-bromo-5-fluorobenzaldehyde-1
https://www.benchchem.com/product/b068483/docs?utm_src=pdf-body#technical-guide-spectral-analysis-of-3-bromo-5-fluorobenzaldehyde-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Unknown Sample
(C7TH4BrFO)

Mass Spec (MS)
Check M+ (202) and M+2 (204)

Isotope Ratio ~ 1:1?

Yes

1H NMR Analysis

Focus on Aromatic Region

No (Wrong Halogen)

Observe Coupling Patterns

Ortho coupling (J=8Hz)

between protons Complex Multiplets \ H2 (s), H4(d), H6(d)

ISOMER: ISOMER: CONFIRMED:

2-Bromo-5-fluoro 4-Bromo-3-fluoro 3-Bromo-5-fluorobenzaldehyde
(Different splitting) (Para coupling seen) (Two Doublets + One Singlet)

Click to download full resolution via product page

Caption: Logical workflow for distinguishing 3-Bromo-5-fluorobenzaldehyde from structural
isomers using MS and NMR coupling constants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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